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Compound of Interest

Compound Name: DOWEX(R) 50 WX2

Cat. No.: B1175224 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for DOWEX® 50WX2

resin, a strongly acidic cation exchange resin. Adherence to these guidelines is crucial for

ensuring laboratory safety and maintaining the integrity of experimental results.

Product Identification and Properties
DOWEX® 50WX2 is a bead-form, strongly acidic cation exchange resin with a polystyrene

matrix cross-linked with 2% divinylbenzene and functionalized with sulfonic acid groups. It is

widely used in various laboratory and industrial applications, including water treatment,

purification of chemicals, and as a catalyst.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of DOWEX® 50WX2

resin. This data is essential for proper handling, storage, and experimental design.
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Property Value References

Appearance
Pale brown to brown or pale

orange to orange beads
[1]

Matrix
Polystyrene cross-linked with

2% divinylbenzene (gel)
[1][2]

Functional Group Sulfonic acid [1][2]

Ionic Form (as shipped) Hydrogen (H+) [1][3]

Wet Volume Capacity ≥0.6 meq/mL [1][2][4][5]

Water Retention Capacity 74% to 82% [1][2][4]

Particle Size (Mesh) 50-100, 100-200, or 200-400 [1][4][6]

Maximum Operating

Temperature
150 °C [5]

Operating pH Range 0-14 [5]

Hazard Identification and Safety Precautions
The primary hazard associated with DOWEX® 50WX2 resin is its potential to cause serious

eye damage.[6][7] It is classified as an eye irritant.[2][3]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling DOWEX® 50WX2 resin to minimize

exposure and prevent injury.
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PPE Specification Rationale

Eye Protection
Safety goggles or a face

shield.

To prevent contact with the

eyes, which can cause serious

damage.[6][8]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

To prevent skin contact, which

may cause irritation.[8]

Protective Clothing Laboratory coat.
To protect the body from spills

and splashes.[8]

Respiratory Protection

Not generally required with

adequate ventilation. Use a

dust mask if creating airborne

dust.

To prevent inhalation of resin

particles.[2][9]

Handling and Storage
Proper handling and storage are critical for maintaining the resin's performance and ensuring a

safe laboratory environment.

Handling:

Avoid contact with eyes, skin, and clothing.[7][9]

Wash hands thoroughly after handling.[7][9]

Handle gently to avoid breaking the resin beads, which can create dust.[8]

Use in a well-ventilated area.[8][9]

Keep the formation of airborne dusts to a minimum.[9]

Storage:

Store in a cool, dry, and well-ventilated place.[8][9]

Keep containers tightly closed when not in use.[9]
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Store away from incompatible materials, such as strong oxidizing agents.[9]

Experimental Protocols and Workflows
The following sections provide detailed methodologies for common procedures involving

DOWEX® 50WX2 resin.

General Laboratory Handling Workflow
The following diagram illustrates a safe workflow for handling DOWEX® 50WX2 resin in a

laboratory setting.
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Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Weigh/Measure Resin in a Ventilated Area

Proceed to Handling

Prepare Resin Slurry or Pack Column

Perform Experimental Procedure

Collect Waste Resin and Solutions

Dispose of Waste According to
Institutional Guidelines

Clean Equipment Thoroughly

Remove and Properly Store/Dispose of PPE

Wash Hands

Click to download full resolution via product page

Safe Handling Workflow for DOWEX® 50WX2 Resin
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Resin Regeneration Protocol
Regeneration is necessary to restore the ion exchange capacity of the resin after use. Strong

acids are typically used to regenerate cation exchange resins.

Materials:

Exhausted DOWEX® 50WX2 resin

Hydrochloric acid (HCl) or Sulfuric acid (H₂SO₄) solution (e.g., 1-2 M)

Deionized water

Appropriate chromatography column or vessel

Peristaltic pump (optional)

Procedure:

Backwash: If the resin is in a column, pass deionized water upwards through the resin bed to

remove any particulate matter and to reclassify the beads.

Acid Regeneration:

Slowly pass the acid solution (e.g., 1-2 M HCl) through the resin bed. Use a sufficient

volume to ensure complete regeneration (typically 2-3 bed volumes).

The flow rate should be slow enough to allow for adequate contact time between the acid

and the resin beads.

Caution: Always add acid to water, not the other way around, when preparing the acid

solution.[8]

Rinsing:

After the acid treatment, rinse the resin bed with several bed volumes of deionized water.

Continue rinsing until the pH of the effluent is neutral. This removes the excess acid.
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Storage: The regenerated resin can be stored in deionized water in a tightly sealed

container.

Emergency Procedures
First Aid Measures

Exposure Route First Aid Procedure References

Eye Contact

Immediately rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. Immediately

call a POISON CENTER or

doctor/physician.

[6]

Skin Contact

Remove contaminated

clothing. Flush skin with plenty

of water for at least 15

minutes. Get medical attention

if irritation develops.

[6]

Ingestion

Do NOT induce vomiting.

Wash mouth out with water.

Seek immediate medical

attention.

[9]

Inhalation

Move to fresh air. If breathing

is difficult, give oxygen. If not

breathing, give artificial

respiration. Seek medical

attention if symptoms persist.

[9]

Accidental Release Measures
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.
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Spill Occurs

Evacuate Unnecessary Personnel Ensure Adequate Ventilation Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Dust Mask if needed)

Contain the Spill to Prevent Spreading

Sweep or Vacuum up Spilled Material

Place in a Labeled Container for Disposal

Clean the Spill Area with Water

Dispose of Waste According to Regulations

Click to download full resolution via product page

Spill Response Decision Tree

Disposal Considerations
Dispose of DOWEX® 50WX2 resin and any contaminated materials in accordance with local,

state, and federal regulations.[6][7] Do not allow the product to enter drains or waterways.[9]

Waste codes should be assigned by the user based on the application for which the product

was used.[6]
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Fire Fighting Measures
DOWEX® 50WX2 resin is not flammable. However, in the event of a fire, thermal

decomposition may release irritating and toxic gases such as carbon oxides.[9]

Suitable Extinguishing Media: Use water, dry chemical, chemical foam, or alcohol-resistant

foam.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[9]

By adhering to the guidelines outlined in this technical guide, researchers, scientists, and drug

development professionals can safely handle DOWEX® 50WX2 resin and ensure the reliability

of their experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of
DOWEX® 50WX2 Resin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1175224#safety-and-handling-of-dowex-r-50wx2-
resin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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